Triphenyl phosphate Triphenyl phosphate Triphenyl phosphate, an organophosphorus flame retardant (PFR), was determined in human milk sample.
Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
Brand Name: Vulcanchem
CAS No.: 115-86-6
VCID: VC21153314
InChI: InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
SMILES: C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Molecular Formula: (C6H5)3PO4
C18H15O4P
C18H15O4P
Molecular Weight: 326.3 g/mol

Triphenyl phosphate

CAS No.: 115-86-6

Cat. No.: VC21153314

Molecular Formula: (C6H5)3PO4
C18H15O4P
C18H15O4P

Molecular Weight: 326.3 g/mol

* For research use only. Not for human or veterinary use.

Triphenyl phosphate - 115-86-6

Specification

Description Triphenyl phosphate, an organophosphorus flame retardant (PFR), was determined in human milk sample.
Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
CAS No. 115-86-6
Molecular Formula (C6H5)3PO4
C18H15O4P
C18H15O4P
Molecular Weight 326.3 g/mol
IUPAC Name triphenyl phosphate
Standard InChI InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
Standard InChI Key XZZNDPSIHUTMOC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Boiling Point 473 °F at 11 mm Hg (NTP, 1992)
370 °C
473°F at 11 mmHg
776°F
Colorform Crystals from ligroin; prisms from alcohol; needles from diethyl ether
Colorless, crystalline powder
Needles
Flash Point 428 °F (NTP, 1992)
428 °F (220 °C) (Closed cup)
220 °C c.c.
428°F
Melting Point 122 to 124 °F (NTP, 1992)
50.5 °C
49.39 °C
49-50 °C
122-124°F
120°F

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